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Compound of Interest

Compound Name: 2C-G (hydrochloride)

Cat. No.: B158026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2C-G hydrochloride is a psychoactive substance and is classified as a controlled
substance in many jurisdictions, including the United States (Schedule 1), the United Kingdom
(Class A), and Canada (Schedule 111).[1][2] All acquisition, handling, storage, and disposal of
this compound must be in strict compliance with all applicable local, state, and federal
regulations. These protocols are intended for use in authorized research settings by qualified
personnel. A thorough risk assessment must be conducted before any handling of this
substance.

Introduction

2C-G hydrochloride (2,5-dimethoxy-3,4-dimethyl-benzeneethanamine, monohydrochloride) is a
psychedelic phenethylamine of the 2C-series.[1][3][4] It is a crystalline solid with a molecular
weight of 245.74 g/mol .[3][5] Due to its psychoactive nature and structural similarity to other
scheduled substances like 2C-D, it necessitates stringent safety protocols in a laboratory
setting.[3][4] While specific toxicity data for 2C-G hydrochloride is not extensively available, its
handling should be guided by protocols for potent, novel psychoactive substances (NPS).[5][6]

Quantitative Data and Physicochemical Properties

Comprehensive toxicological data for 2C-G hydrochloride is not currently available in published
literature. Therefore, occupational exposure limits (OELS) have not been established. The
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precautionary principle must be applied, treating the substance as highly potent and

hazardous.
Property Value Source
2,5-dimethoxy-3,4-dimethyl-
Chemical Name benzeneethanamine, [3]

monohydrochloride

2C-G, 3,4-Dimethyl-2,5-
Synonyms _ _ [1][3]
dimethoxyphenethylamine

Molecular Formula C12H1oNO2 * HCI [3]
Molecular Weight 245.7 g/mol [3]
Physical Form Crystalline solid [3]
CAS Number 327175-14-4 [3][5]
Storage Temperature -20°C [71[8]

DMF: 20 mg/ml, DMSO: 20
- mg/ml, Ethanol: 30 mg/ml,
Solubility _ [3]
Methanol: 1 mg/ml, PBS (pH

7.2): 5 mg/ml

Risk Assessment and Management

A thorough risk assessment is mandatory before handling 2C-G hydrochloride. This involves
identifying hazards, evaluating risks, and implementing control measures.
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Risk Assessment
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Caption: Risk assessment workflow for handling 2C-G hydrochloride.
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Experimental Protocols

A baseline of the following PPE is required at all times when handling 2C-G hydrochloride

powder:

Gloves: Double-gloving with nitrile gloves is recommended.
Lab Coat: A dedicated lab coat, preferably disposable or laundered by a specialized service.
Eye Protection: Safety glasses with side shields or chemical splash goggles.

Respiratory Protection: A properly fitted N95 or higher-rated respirator should be used when
handling the powder outside of a certified chemical fume hood.

Chemical Fume Hood: All handling of 2C-G hydrochloride powder, including weighing and
preparing solutions, must be conducted in a certified chemical fume hood to prevent
inhalation.[5]

Ventilation: The laboratory should have adequate general ventilation.

Preparation: Designate a specific area within a chemical fume hood for handling 2C-G
hydrochloride. Cover the work surface with absorbent, disposable bench paper.

Pre-weighing: Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) inside
the fume hood before introducing the compound.

Weighing:
o Tare the analytical balance with a clean weigh boat.

o Carefully transfer the desired amount of 2C-G hydrochloride powder using a dedicated
spatula.

o Avoid generating dust.[9] If any powder becomes airborne, cease work and allow the fume
hood to clear it.

o Once the desired weight is achieved, securely cap the stock container immediately.
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¢ Dissolution:

o If preparing a solution, add the solvent to the weigh boat or a receiving vessel containing
the powder within the fume hood.

o Ensure complete dissolution before removing the solution from the fume hood.
e Decontamination:

o Wipe down all surfaces, including the spatula and the exterior of the containers, with an
appropriate deactivating solution (e.g., 10% bleach solution followed by a water rinse, or
as determined by institutional safety protocols).

o Dispose of all contaminated disposable materials (gloves, bench paper, weigh boats) in a
designated hazardous waste container.
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2C-G Hydrochloride Powder Handling Workflow
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Caption: Step-by-step workflow for handling 2C-G hydrochloride powder.
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Store 2C-G hydrochloride in a securely sealed, clearly labeled container.

The container should be stored in a locked, ventilated cabinet at the recommended
temperature of -20°C.[7][8]

Maintain a detailed inventory and access log for the controlled substance.

Minor Spill (inside fume hood):

o Alert others in the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent material.

o Gently collect the absorbed material and place it in a designated hazardous waste
container.

o Decontaminate the area with a suitable deactivating agent.

o Major Spill (outside fume hood):

[¢]

Evacuate the laboratory immediately.

[e]

Alert institutional safety personnel.

o

Prevent entry to the contaminated area.

[¢]

Follow institutional emergency response protocols.

o All waste contaminated with 2C-G hydrochloride (e.g., gloves, weigh boats, paper towels,
excess compound) must be disposed of as hazardous and/or controlled substance waste.

» Follow all institutional, local, and federal regulations for the disposal of Schedule | controlled
substances.[5] This may involve a reverse distributor or other approved disposal methods.[2]
Do not mix with general laboratory waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols for Handling 2C-G
Hydrochloride Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158026#laboratory-safety-protocols-for-handling-2c-
g-hydrochloride-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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